![molecular formula C12H11N3O B2429325 3-phenyl-6,7-dihydropyrazolo[1,5-a]pyrimidin-5(4H)-one CAS No. 860610-78-2](/img/structure/B2429325.png)
3-phenyl-6,7-dihydropyrazolo[1,5-a]pyrimidin-5(4H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-phenyl-6,7-dihydropyrazolo[1,5-a]pyrimidin-5(4H)-one” is a derivative of Pyrazolo[1,5-a]pyrimidine (PP), which is a large family of N-heterocyclic compounds . These compounds have a significant impact in medicinal chemistry and have attracted attention in material science due to their significant photophysical properties .
Synthesis Analysis
The main synthesis route of pyrazolo[1,5-a]pyrimidines allows versatile structural modifications at positions 2, 3, 5, 6, and 7 via the cyclocondensation reaction of 1,3-biselectrophilic compounds with NH-3-aminopyrazoles as 1,3-bisnucleophilic systems . A Biginelli-type reaction of 5-amino-3-arylpyrazole-4-carbonitriles with aldehydes and 1,3-dicarbonyl compounds was studied, which requires no catalysts and proceeds in boiling DMF to give 2-aryl-6-RC (O)-4,7-dihydropyrazolo [1,5- a ]pyrimidin-3-carbonitriles in good yields .
Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, 1H NMR (200 MHz, DMSO-d6) δ 10.44 (br. s, 1H, NH), 9.96 (br. s, 1H, NH), 7.64 (d, J = 7.8, 2H, ArH), 7.55 (d, J = 8.8, 2H, ArH), 7.10–7.42 (m, 9H, ArH), 6.54 (s, 1H, C (7)H), 2.30 (s, 3H, CH3), 2.21 (s, 3H, CH3); 13C NMR (125 MHz, DMSO-d6) δ 165.17, 151.57, 144.42, 141.15, 139.43, 138.38, 136.08, 129.88, 129.14, 128.99, 128.67, 128.49, 127.50, 127.35, 126.40, 121.64, 115.05, 105.14, 70.69, 60.75, 21.35, 17.48 .
Chemical Reactions Analysis
The chemical reactions involving this compound can be complex and varied. For instance, the reaction of aminopyrazoles with dicarbonyls leading to 6-unsubstituted pyrazolo [1,5- a ]pyrimidines proceeds competitively and becomes the dominant process under acid-promoted conditions .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound can be determined using various techniques. For instance, it is a white solid with a melting point of 332–334 °C (MeOH, decomp.) .
Scientific Research Applications
Antimicrobial and Antitubercular Activity
3-Phenyl-6,7-dihydropyrazolo[1,5-a]pyrimidin-5(4H)-one derivatives have shown potential in antimicrobial and antitubercular activities. Compounds synthesized from this chemical have exhibited pronounced antimicrobial properties, particularly against Mycobacterium tuberculosis, which causes tuberculosis (Kamdar et al., 2011). This suggests the compound's relevance in developing new antimicrobial agents.
Anti-inflammatory and Analgesic Effects
Certain derivatives of this compound have been identified with significant anti-inflammatory and analgesic effects. For instance, 2-Phenylpyrazolo[1,5-a]pyrimidin-7-ones, a class derived from this compound, have shown high anti-inflammatory activity without the common ulcerogenic side effects of standard NSAIDs (Auzzi et al., 1983).
Anticancer Activity
The derivatives of this compound have also been explored for their anticancer properties. Some of these compounds have shown significant inhibitory activity against specific cancer cell lines, suggesting their potential role in cancer chemotherapy (Abdellatif et al., 2014).
Corrosion Inhibition
Research has also indicated the use of this compound derivatives in corrosion inhibition. These compounds have been effective in protecting C-steel surfaces in acidic environments, highlighting their industrial application in corrosion prevention (Abdel Hameed et al., 2020).
Anthelmintic Activity
Some pyrazolo[1,5-a]pyrimidines, derived from this compound, have shown moderate in vitro anthelmintic activity against Nippostrongylus brasiliensis, a parasitic worm, indicating their potential use in treating parasitic infections (Quiroga et al., 1999).
Future Directions
Mechanism of Action
Target of Action
It is suggested that the compound may interact with voltage-gated ion channels and modulate gabaergic activity .
Mode of Action
It is likely to have several mechanisms of action, including inhibiting voltage-gated ion channels and modulating GABAergic activity . These actions can alter the excitability of neurons, potentially leading to its observed anticonvulsant effects.
Result of Action
The compound has been shown to exhibit potent anticonvulsant activities in the maximal electroshock test (MES). The most promising compound showed significant anticonvulsant activity in the MES test with an ED50 value of 19.7 mg/kg . This suggests that the compound’s action results in a reduction of seizure activity.
Biochemical Analysis
Biochemical Properties
3-Phenyl-6,7-dihydropyrazolo[1,5-a]pyrimidin-5(4H)-one has been found to interact with the lymphocyte-specific kinase (Lck), a key enzyme involved in T-cell receptor signaling .
Cellular Effects
The effects of this compound on cells are largely dependent on its interactions with Lck. By inhibiting Lck, this compound can potentially influence cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of action of this compound involves binding interactions with Lck, leading to the inhibition of this enzyme . This can result in changes in gene expression and cellular signaling pathways .
Properties
IUPAC Name |
3-phenyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrimidin-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3O/c16-11-6-7-15-12(14-11)10(8-13-15)9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUSBRVHIYOCSKN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C(=C(C=N2)C3=CC=CC=C3)NC1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.